Cas no 321736-08-7 (3-Thiophenecarboxylicacid, 2-amino-4-cyano-5-methyl-, ethyl ester)

3-Thiophenecarboxylicacid, 2-amino-4-cyano-5-methyl-, ethyl ester structure
321736-08-7 structure
Product Name:3-Thiophenecarboxylicacid, 2-amino-4-cyano-5-methyl-, ethyl ester
CAS No:321736-08-7
MF:C9H10N2O2S
MW:210.252900600433
CID:301366
PubChem ID:11241267
Update Time:2025-04-19

3-Thiophenecarboxylicacid, 2-amino-4-cyano-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 2-amino-4-cyano-5-methyl-, ethyl ester
    • 2-Amino-4-cyano-5-methyl-3-thiophenecarboxylicacid ethyl ester
    • 3-Thiophenecarboxylicacid,2-amino-4-cyano-5-methyl-,ethylester(9CI)
    • 321736-08-7
    • Inchi: 1S/C9H10N2O2S/c1-3-13-9(12)7-6(4-10)5(2)14-8(7)11/h3,11H2,1-2H3
    • InChI Key: CKLHHWMLFSEHHO-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C(C#N)=C1C)N

Computed Properties

  • Exact Mass: 210.04600
  • Monoisotopic Mass: 210.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.35000
  • LogP: 2.26828
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